Cas no 117204-81-6 (Sophoraisoflavone A)

Sophoraisoflavone A is a bioactive isoflavone compound derived from Sophora species, notably recognized for its potential pharmacological properties. It exhibits a distinct molecular structure characterized by a flavone backbone with specific hydroxyl and methoxy substitutions, contributing to its biological activity. Research indicates that Sophoraisoflavone A may demonstrate antioxidant, anti-inflammatory, and neuroprotective effects, making it of interest in therapeutic and nutraceutical applications. Its stability and moderate solubility in organic solvents facilitate its use in experimental and formulation studies. Analytical methods such as HPLC and LC-MS are typically employed for its identification and purity assessment. Further investigations are ongoing to elucidate its mechanisms and potential clinical relevance.

Sophoraisoflavone A structure

Product Name:Sophoraisoflavone A

CAS No:117204-81-6

MF:C₂₀H₁₆O₆

MW:352.337446212769

CID:153059

PubChem ID:10383349

Update Time:2025-06-07

Sophoraisoflavone A Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-8-yl)-
- Sophora-iso-flavanone A
- 5,5\',7-trihydroxy-2\',2\'-dimethyl-2\'H,4H-[3,8\'-bichromen]-4-one
- Sophoraisoflavone A
- Allolicoisoflavone B
- [ "Allolicoisoflavone B" ]
- 3-(2,2-Dimethyl-5-hydroxy-2H-1-benzopyran-8-yl)-5,7-dihydroxy-4H-1-benzopyran-4-one
- SophoraisoflavoneA
- 5,7-dihydroxy-3-(5-hydroxy-2,2-dimethylchromen-8-yl)chromen-4-one
- LMPK12050319
- 117204-81-6
- HY-N1230
- CS-0016618
- AKOS032962727
- CHEMBL4069449
- Allolicoisoflavone A
- DA-58003
- Sophora-iso-flavone A
- Inchi： 1S/C20H16O6/c1-20(2)6-5-12-14(22)4-3-11(19(12)26-20)13-9-25-16-8-10(21)7-15(23)17(16)18(13)24/h3-9,21-23H,1-2H3
- InChI Key： RIDRQWKYWXHAOD-UHFFFAOYSA-N
- SMILES： O1C2C(=CC=C(C=2C=CC1(C)C)O)C1=COC2C=C(C=C(C=2C1=O)O)O

Computed Properties

Exact Mass: 352.09500
Monoisotopic Mass: 352.09468823 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 1
Complexity: 638
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 96.2
Molecular Weight: 352.3

Experimental Properties

Color/Form: Yellow powder
Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 235-237 ºC
Solubility: Insuluble (8.5E-3 g/L) (25 ºC),
PSA: 100.13000
LogP: 3.76100

Sophoraisoflavone A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2219-1 mg	Sophoraisoflavone A	117204-81-6		1mg	￥2433.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S35130-5 mg	5,5',7-trihydroxy-2',2'-dimethyl-2'H,4H-[3,8'-bichromen]-4-one	117204-81-6		5mg	¥4800.0	2021-09-07
TargetMol Chemicals	TN2219-5mg	Sophoraisoflavone A	117204-81-6		5mg	￥ 12250	2024-07-19
TargetMol Chemicals	TN2219-5 mg	Sophoraisoflavone A	117204-81-6	98%	5mg	￥ 12,250	2023-07-10
TargetMol Chemicals	TN2219-1 mL * 10 mM (in DMSO)	Sophoraisoflavone A	117204-81-6	98%	1 mL * 10 mM (in DMSO)	￥ 14800	2023-09-15
TargetMol Chemicals	TN2219-1 ml * 10 mm	Sophoraisoflavone A	117204-81-6		1 ml * 10 mm	￥ 14800	2024-07-19
A2B Chem LLC	AE23497-5mg	Sophoraisoflavone A	117204-81-6	powder	5mg	$660.00	2024-04-20
Ambeed	A124280-1mg	5,5',7-Trihydroxy-2',2'-dimethyl-2'H,4H-[3,8'-bichromen]-4-one	117204-81-6	98+%	1mg	$425.0	2025-03-04